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Compound of Interest

Compound Name: MeLAB

Cat. No.: B15211869 Get Quote

Disclaimer: The term "MeLAB" is associated with multiple substances. This guide prioritizes

the most hazardous potential material based on available safety data, a corrosive industrial

cleaning agent. It also provides guidance for a chemical compound identified as MeLAB in

chemical databases. Researchers must verify the specific identity of their substance and

consult the corresponding Safety Data Sheet (SDS) before handling.

This document provides crucial safety and logistical information for the handling of "MeLAB,"

focusing on a corrosive cleaning solution containing sodium hypochlorite, as detailed in the

Safety Data Sheet from Mega-Lab. Additionally, it outlines general safety precautions for the

chemical compound (2S,3S,4S)-2-(hydroxymethyl)-1-methylpyrrolidine-3,4-diol, also

abbreviated as MeLAB.

Personal Protective Equipment (PPE) and Safety
Protocols for Corrosive MeLAB Solution
The MeLAB cleaning solution is classified as hazardous and corrosive. It can cause severe

skin burns, eye damage, and respiratory irritation[1]. Adherence to the following PPE and

handling protocols is mandatory to ensure personnel safety.

Required Personal Protective Equipment:

Eye and Face Protection: Chemical splash goggles are the minimum requirement. A face

shield worn over safety goggles is required when there is a significant risk of splashing, such
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as when transferring large volumes[2][3]. All eye and face protection must be ANSI Z87.1

compliant[4].

Skin Protection:

Gloves: Chemical-resistant gloves are required. Neoprene or butyl rubber gloves are

recommended for handling corrosive materials[3]. Disposable nitrile gloves may be used

for incidental contact but must be removed and replaced immediately upon

contamination[2]. Always inspect gloves for damage before use[4].

Lab Coat/Apron: A chemical-resistant apron or a lab coat made of appropriate material

should be worn over personal clothing to protect against splashes[5].

Footwear: Closed-toe shoes are mandatory in any laboratory setting where hazardous

chemicals are handled[2][6].

Respiratory Protection: Work in a well-ventilated area. If mist or vapor is likely to be

generated, use a NIOSH-approved respirator with appropriate cartridges for chlorine/acid

gas[1][7].

Hazard Summary for Corrosive MeLAB Solution

Hazard Classification Description
Precautionary Statement
Reference

Corrosive to Metals May be corrosive to metals. H290[1]

Skin Corrosion Causes severe skin burns. H314[1]

Eye Damage Causes serious eye damage. H314[1]

Respiratory Irritation
May cause respiratory

irritation.
H335[1]

Operational Plan for Handling Corrosive MeLAB
A systematic approach to handling corrosive MeLAB is essential to minimize risk.

Step 1: Receiving and Storage

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ba.auburn.edu/rms/laboratory-safety/personal-protective-equipment/
https://lsu.edu/ehs/safety/training/sop_files/handlingchemicals.pdf
https://ba.auburn.edu/rms/laboratory-safety/personal-protective-equipment/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://lsu.edu/ehs/safety/training/sop_files/handlingchemicals.pdf
http://depts.washington.edu/b4t/wordpress/wp-content/uploads/2022/02/Sadr-Lab-SOPs-2022.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.mega-lab.com/mlsds/CSANsds.pdf
https://riskmanagement.nd.edu/laboratory-safety/laboratory-personal-protective-equipment/
https://www.benchchem.com/product/b15211869?utm_src=pdf-body
https://www.mega-lab.com/mlsds/CSANsds.pdf
https://www.mega-lab.com/mlsds/CSANsds.pdf
https://www.mega-lab.com/mlsds/CSANsds.pdf
https://www.mega-lab.com/mlsds/CSANsds.pdf
https://www.benchchem.com/product/b15211869?utm_src=pdf-body
https://www.benchchem.com/product/b15211869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15211869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upon receipt, inspect the container for any signs of damage or leaks.

Store in a cool, dry, well-ventilated area away from direct sunlight and incompatible materials

such as acids, amines, and combustible materials[1].

The storage container must be corrosion-resistant[1].

Store in a locked cabinet or area accessible only to authorized personnel[1].

Step 2: Handling and Use

Read and understand the Safety Data Sheet (SDS) before use.

Ensure an eyewash station and safety shower are readily accessible.

Handle the substance in a designated area, preferably within a chemical fume hood if there

is a risk of vapor or mist generation.

Do not eat, drink, or smoke in the handling area[4].

Avoid breathing mist or vapor[1].

Wash hands thoroughly after handling[1].

Step 3: Spill Management

In case of a spill, evacuate the area.

Wear the appropriate PPE, including respiratory protection if necessary.

Contain the spill using absorbent materials.

Absorb the spillage to prevent material damage[1].

Collect the absorbed material into a suitable, labeled waste container.

Step 4: Disposal
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Dispose of waste material and containers in accordance with local, regional, national, and

international regulations[1].

Do not dispose of the substance down the drain unless permitted by local regulations and

properly neutralized and diluted.

Workflow for Safe Handling of Corrosive MeLAB

Safe Handling Workflow for Corrosive MeLAB
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Caption: A flowchart illustrating the key steps for safely handling corrosive MeLAB.

Personal Protective Equipment for MeLAB
(Chemical Compound)
For the chemical compound MeLAB, identified on PubChem as (2S,3S,4S)-2-

(hydroxymethyl)-1-methylpyrrolidine-3,4-diol, specific hazard data is not readily available in the

provided search results[8]. In such cases, the substance should be handled with caution as a

compound of unknown toxicity. The following standard PPE is recommended for handling any

novel or poorly characterized chemical in a research setting.

Eye Protection: Safety glasses with side shields are the minimum requirement. Chemical

splash goggles should be worn if there is a risk of splashing[2].
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Hand Protection: Disposable nitrile gloves are standard for handling small quantities of

chemicals[2][3]. The specific glove material should be chosen based on the solvent used to

dissolve the compound.

Body Protection: A standard laboratory coat should be worn at all times[6][9].

Respiratory Protection: Not generally required if handled in small quantities within a certified

chemical fume hood.

Operational Plan for MeLAB (Chemical Compound):

Handling: All manipulations should be carried out in a well-ventilated chemical fume hood to

avoid inhalation of any potential dust or aerosols.

Storage: Store in a tightly sealed container in a cool, dry place.

Disposal: Dispose of as chemical waste in accordance with institutional and local guidelines.

Researchers are strongly encouraged to perform a thorough literature search for toxicological

data and obtain a substance-specific Safety Data Sheet before commencing any experimental

work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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